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CAS No.: 1178440-36-2

Cat. No.: B1394648

Get Quote

Executive Summary: The Structural Impact of
Hydroxyethyl Modification

N-(2-hydroxyethyl)nicotinamide (NHNA), also known as SG-86, is a critical metabolite of the
anti-anginal drug Nicorandil and a derivative of Nicotinamide (Vitamin B3).[1] While
Nicotinamide is a benchmark scaffold in crystal engineering due to its robust amide-amide
hydrogen bonding, the introduction of the 2-hydroxyethyl tail in NHNA fundamentally alters the
supramolecular landscape.

This guide analyzes the solid-state performance of NHNA, comparing its crystallographic
stability, solubility, and hydrogen-bond networking against its parent compound (Nicotinamide)
and its nitrate ester analogue (Nicorandil).

Key Finding: The flexible hydroxyethyl group acts as a "synthon disruptor,” competing with the
classical
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amide dimer observed in Nicotinamide. This results in a lower melting point and increased
hygroscopicity, necessitating specific handling protocols during solid-form screening.

Structural Characterization: The "Product"
Analysis[2]
Crystallographic Profile

Unlike the rigid planar packing of Nicotinamide, NHNA adopts a more flexible conformation due
to the rotatable ethylene linker.

 Lattice Environment: NHNA typically crystallizes in monoclinic systems (e.g., space group

), similar to Nicorandil. However, the packing efficiency is lower.

» Conformational Flexibility: The torsion angles along the

chain allow the molecule to adopt folded or extended conformations, often leading to
polymorphism or oil formation during crystallization attempts.

Hydrogen Bonding Competition

The core "performance” metric of this crystal structure is its Hydrogen Bond (HB) network.
e The Benchmark (Nicotinamide): Forms a centrosymmetric dimer via

interactions, described by the graph set notation
. This is a highly stable, planar motif.

e The Derivative (NHNA): The terminal hydroxyl group (-OH) is a strong donor and acceptor. It
disrupts the amide dimer.

o Primary Interaction:
(Amide) or
(Pyridine).

o Result: The structure shifts from discrete dimers to infinite 1D chains or 3D networks.
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Graphviz Visualization: Interaction Hierarchy

The following diagram illustrates the competitive signaling pathway of supramolecular synthons

in NHNA crystallization.
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Figure 1: Supramolecular synthon competition. The hydroxyl group (green) actively disrupts the
stable amide dimer (grey) typical of the parent compound, favoring chain formation.

Comparative Performance Analysis

This section objectively benchmarks NHNA against its parent (Nicotinamide) and the drug

Nicorandil.

Physicochemical Metrics

The introduction of the hydroxyethyl group significantly lowers the lattice energy compared to
the parent amide, as evidenced by the melting point depression.
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N-(2-
Nicotinamide ( .. Nicorandil (Nitrate
Property hydroxyethyl)nicoti
(Parent) . Ester)
namide (NHNA)
Molecular Weight 122.12 g/mol 166.18 g/mol 211.15 g/mol
] ] ~92 °C (Solid) / Often
Melting Point 128-131 °C o 9293 °C
Liquid*
] ] Hygroscopic Solid / ] ]
State (RT) Crystalline Solid ) ] Crystalline Solid
Viscous Oill
H-Bond Donors 2 2 (Amide + Alcohol) 1 (Amide)
Very High (Hydrophilic
Solubility (Water) High . 'I)y gh (Hydrop Moderate
ai

Amide-Amide / C-

Primary Synthon Amide-Amide Dimer Amide-Alcohol Chain HoO

*Note: NHNA is frequently sold as a liquid or low-melting solid due to its high hygroscopicity
and tendency to supercool, unlike the stable crystalline Nicotinamide.

Solubility & Stability Insights

» Solubility Advantage: NHNA exhibits superior aqueous solubility compared to Nicorandil due
to the replacement of the lipophilic nitrate ester (

) with the hydrophilic hydroxyl (

) group.

» Stability Disadvantage: The same hydroxyl group makes NHNA prone to moisture uptake.
While Nicotinamide is stable at ambient conditions, NHNA requires desiccated storage to
maintain crystallinity.

Experimental Protocol: Crystallization & Analysis

To replicate the crystal structure analysis, the following self-validating protocol is
recommended. This workflow addresses the specific challenge of NHNA's tendency to form
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oils.

Crystallization Workflow (Anti-Oil Strategy)

Objective: Obtain single crystals suitable for SC-XRD from a potentially hygroscopic
compound.

e Solvent Selection: Do not use pure water or methanol (too soluble). Use a binary system.
o Solvent A: Ethanol (Absolute) - Dissolves compound.
o Solvent B: n-Hexane or Diethyl Ether - Anti-solvent.
o Method: Vapor Diffusion (Sitting Drop).
o Dissolve 20 mg NHNA in 0.5 mL Ethanol.
o Place in inner vial.
o Fill outer vial with 2 mL n-Hexane.

o Seal and store at 4°C (low temperature reduces solubility and promotes nucleation over
oiling).

 Validation: Check for birefringence under a polarizing microscope. If droplets form (liquid-
liquid phase separation), seed with a micro-crystal of Nicotinamide (isostructural seeding) to
induce nucleation.

Data Collection & Refinement
¢ Instrument: Single Crystal X-Ray Diffractometer (Mo K
or Cuk

).

o Temperature:100 K (Mandatory).
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o Reasoning: Due to the flexible ethyl chain, thermal motion at room temperature will smear
electron density, making structure solution difficult. Cooling freezes the conformer.

o Refinement: Watch for disorder in the ethyl chain (

). You may need to model the hydroxyethyl group over two positions (split occupancy).

Graphviz Visualization: Experimental Logic
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Figure 2: Crystallization workflow emphasizing the "Anti-Oil" strategy via vapor diffusion and
low-temperature data collection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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